6-Chloro-5-cyclopropoxypicolinic acid

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 6-chloro-5-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8ClNO3/c10-8-7(14-5-1-2-5)4-3-6(11-8)9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key: TUDXWTQYHQNWFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)C(=O)O)Cl

Description

6-Chloro-5-cyclopropoxypicolinic acid is a substituted picolinic acid derivative characterized by a chlorine atom at the 6-position and a cyclopropoxy group at the 5-position of the pyridine ring. Picolinic acids are widely utilized as intermediates in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and ability to modulate biological activity through substituent variations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-5-cyclopropoxypicolinic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 6-chloronicotinic acid with cyclopropyl alcohol in the presence of a dehydrating agent . The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials.

Industrial Production Methods

While specific industrial production methods for 6-Chloro-5-cyclopropoxypicolinic acid are not widely documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-5-cyclopropoxypicolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines. Substitution reactions can result in various derivatives depending on the nucleophile employed .

Scientific Research Applications

6-Chloro-5-cyclopropoxypicolinic acid has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Medicine: Research into potential therapeutic applications, such as antiviral and anticancer properties, is ongoing.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Chloro-5-cyclopropoxypicolinic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their structure and function. This binding can inhibit enzyme activity or disrupt protein-protein interactions, leading to various biological effects . The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 6-Chloro-5-cyclopropoxypicolinic acid with structurally related picolinic acid derivatives, focusing on substituent effects, molecular properties, and applications.

Substituent Variations and Molecular Properties

Key structural differences among analogs lie in the substituents at the 5-position of the pyridine ring, which influence electronic, steric, and solubility properties.

Compound Name	CAS Number	Molecular Formula	Substituent (5-position)	Molecular Weight (g/mol)	Appearance	Primary Applications
6-Chloro-5-(trifluoromethyl)picolinic acid	855915-21-8	C₇H₃ClF₃NO₂	Trifluoromethyl	225.55	White powder	Pharmaceuticals, skincare
6-Chloro-5-cyanopicolinic acid	53234-56-3	C₇H₃ClN₂O₂	Cyano	182.56	Not specified	Pharmaceuticals
Ethyl 6-chloro-5-methylpicolinate	178421-21-1	C₉H₁₀ClNO₂	Methyl (esterified)	199.64	Not specified	Synthetic intermediate
6-Chloro-5-phenylpicolinic acid	1214352-99-4	C₁₂H₈ClNO₂	Phenyl	233.65	Not specified	Not specified
6-Chloro-4-methylpyridine-2-carboxylic acid	324028-95-7	C₇H₆ClNO₂	Methyl (4-position)	171.58	Not specified	Not specified

Notes:

• Trifluoromethyl group : Enhances lipophilicity and metabolic stability, making it valuable in drug design .
• Cyclopropoxy group (hypothetical): Expected to introduce steric strain and unique electronic effects due to the three-membered ring, possibly enhancing receptor selectivity.

Structural Similarity Scores

provides Tanimoto similarity scores (0–1 scale) for analogs relative to 6-Chloro-5-cyclopropoxypicolinic acid (inferred from substituent positions):

• 6-Chloro-5-phenylpicolinic acid : 0.94 (high similarity due to aromatic substituent)
• 6-Chloro-4-methylpyridine-2-carboxylic acid : 0.94 (positional isomerism)
• 6-Chloro-5-cyanopicolinic acid: 0.90 (smaller substituent size)
• Ethyl 6-chloro-5-methylpicolinate : 0.88 (ester group reduces similarity) .